Cas no 31704-80-0 (3-(5-Methyl-2-furyl)butyraldehyde)
31704-80-0 structure
Product Name:3-(5-Methyl-2-furyl)butyraldehyde
CAS No:31704-80-0
MF:C9H12O2
MW:152.190382957458
MDL:MFCD00209519
CID:88924
Update Time:2026-05-14
3-(5-Methyl-2-furyl)butyraldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Methyl-2-furyl)butyraldehyde
- 3-(5-methylfuran-2-yl)butanal
- 2-Furanpropanal,b,5-dimethyl
-
- MDL： MFCD00209519
- Inchi： InChI=1S/C9H12O2/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4,6-7H,5H2,1-2H3
- InChI Key： DFSVNSCDOZSUCT-UHFFFAOYSA-N
- SMILES： CC(CC=O)C1=CC=C(C)O1
Computed Properties
- Exact Mass: 152.08400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 30.2
Experimental Properties
- Color/Form: liquid
- Density: 1.009 g/mL at 25 °C(lit.)
- Boiling Point: 93-94 °C14 mm Hg(lit.)
- Flash Point: 136 °F
- Refractive Index: n20/D 1.472(lit.)
- PSA: 30.21000
- LogP: 2.28050
- Sensitiveness: Air Sensitive
- FEMA: 3307 | 3-(5-METHYL-2-FURYL)-BUTANAL
- Solubility: Not determined
3-(5-Methyl-2-furyl)butyraldehyde Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-(5-Methyl-2-furyl)butyraldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00398-SAmPLE |
3-(5-Methylfuran-2-yl)butanal |
31704-80-0 | SAmPLE |
¥738.0 | 2021-09-04 | ||
| TRC | M220600-50mg |
3-(5-Methyl-2-furyl)butyraldehyde |
31704-80-0 | 50mg |
45.00 | 2021-08-03 | ||
| TRC | M220600-100mg |
3-(5-Methyl-2-furyl)butyraldehyde |
31704-80-0 | 100mg |
60.00 | 2021-08-03 | ||
| TRC | M220600-500mg |
3-(5-Methyl-2-furyl)butyraldehyde |
31704-80-0 | 500mg |
$64.00 | 2023-05-18 | ||
| abcr | AB132021-5 g |
3-(5-Methyl-2-furyl)butyraldehyde, 99%; . |
31704-80-0 | 99% | 5g |
€54.00 | 2023-06-24 | |
| abcr | AB132021-25 g |
3-(5-Methyl-2-furyl)butyraldehyde, 99%; . |
31704-80-0 | 99% | 25g |
€103.20 | 2023-06-24 | |
| TRC | M220600-1g |
3-(5-Methyl-2-furyl)butyraldehyde |
31704-80-0 | 1g |
$104.00 | 2023-05-18 | ||
| TRC | M220600-2.5g |
3-(5-Methyl-2-furyl)butyraldehyde |
31704-80-0 | 2.5g |
$196.00 | 2023-05-18 | ||
| Aaron | AR003IUN-250mg |
3-(5-Methylfuran-2-yl)butanal |
31704-80-0 | 99% | 250mg |
$26.00 | 2025-01-22 | |
| Aaron | AR003IUN-1g |
3-(5-Methylfuran-2-yl)butanal |
31704-80-0 | 99% | 1g |
$52.00 | 2025-01-22 |
3-(5-Methyl-2-furyl)butyraldehyde Related Literature
-
Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
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